Cas no 71550-19-1 (2-Anthracenesulfonicacid, 1-amino-4-[(2,5-dimethylphenyl)amino]-9,10-dihydro-9,10-dioxo-, sodiumsalt (1:1))

• Product Name: 2-Anthracenesulfonicacid, 1-amino-4-[(2,5-dimethylphenyl)amino]-9,10-dihydro-9,10-dioxo-, sodiumsalt (1:1)
• CAS No: 71550-19-1
• MF: C₂₂H₁₇N₂NaO₅S
• MW: 444.43555521965
• CID: 577603
• PubChem ID: 44152334
• Update Time: 2025-04-19

2-Anthracenesulfonicacid, 1-amino-4-[(2,5-dimethylphenyl)amino]-9,10-dihydro-9,10-dioxo-, sodiumsalt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenesulfonicacid, 1-amino-4-[(2,5-dimethylphenyl)amino]-9,10-dihydro-9,10-dioxo-, sodiumsalt (1:1)
• 1-Amino-4-[(2,5-dimethylphenyl)amino]-9,10-dihydro-9,10-dioxo-2-anthracenesulfonic acid sodium salt
• sodium,1-amino-4-(2,5-dimethylanilino)-9,10-dioxoanthracene-2-sulfonate
• 2-anthrac<wbr>
• LogP
• Sodium 1-<wbr>
• 2-Anthracenesulfonicacid,1-amino-4-[(2,5-dimethylphenyl)amino]-9,10-dihydro-9,10-dioxo-,sodiumsalt(1:1)
• DTXSID90887908
• 2-Anthracenesulfonic acid, 1-amino-4-((2,5-dimethylphenyl)amino)-9,10-dihydro-9,10-dioxo-, monosodium salt
• 2-Anthracenesulfonic acid, 1-amino-4-[(2,5-dimethylphenyl)amino]-9,10-dihydro-9,10-dioxo-, monosodium salt
• 2-Anthracenesulfonic acid, 1-amino-4-((2,5-dimethylphenyl)amino)-9,10-dihydro-9,10-dioxo-, sodium salt (1:1)
• CHEMBL256689
• 2-Anthracenesulfonic acid, 1-amino-4-[(2,5-dimethylphenyl)amino]-9,10-dihydro-9,10-dioxo-, sodium salt (1:1)
• 71550-19-1

• Inchi： 1S/C22H18N2O5S.Na/c1-11-7-8-12(2)15(9-11)24-16-10-17(30(27,28)29)20(23)19-18(16)21(25)13-5-3-4-6-14(13)22(19)26;/h3-10,24H,23H2,1-2H3,(H,27,28,29);/q;+1/p-1
• InChI Key： PAFAWYISTWGZAG-UHFFFAOYSA-M
• SMILES： S(C1=CC(=C2C(C3C=CC=CC=3C(C2=C1N)=O)=O)NC1C=C(C)C=CC=1C)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 444.07571
• Monoisotopic Mass: 444.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 800
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138A^2

Experimental Properties

• PSA: 129.39